Cas no 1508-11-8 (Propanedioic acid,2-[3-(dimethylamino)-2-propen-1-ylidene]-, 1,3-diethyl ester)

• Product Name: Propanedioic acid,2-[3-(dimethylamino)-2-propen-1-ylidene]-, 1,3-diethyl ester
• CAS No: 1508-11-8
• MF: C₁₂H₁₉NO₄
• MW: 241.28356385231
• CID: 232504
• PubChem ID: 5358556
• Update Time: 2025-04-19

Propanedioic acid,2-[3-(dimethylamino)-2-propen-1-ylidene]-, 1,3-diethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid,2-[3-(dimethylamino)-2-propen-1-ylidene]-, 1,3-diethyl ester
• diethyl 2-[(E)-3-(dimethylamino)prop-2-enylidene]propanedioate
• 2-[(E)-3-dimethylamino-prop-2-enylidene]-propanedioic acid diethyl ester
• 4-Dimethylamino-buta-1,3-dien-1,1-dicarbonsaeure-diaethylester
• AC1NSCQL
• NSC263805
• Diethyl [(2E)-3-(dimethylamino)prop-2-en-1-ylidene]propanedioate
• SCHEMBL14279175
• 1508-11-8
• DTXSID90418418
• NSC-263805

• Inchi： 1S/C12H19NO4/c1-5-16-11(14)10(12(15)17-6-2)8-7-9-13(3)4/h7-9H,5-6H2,1-4H3/b9-7+
• InChI Key： OCXNVSPPCFBPSP-VQHVLOKHSA-N
• SMILES： O(CC)C(/C(/C(=O)OCC)=C/C=C/N(C)C)=O

Computed Properties

• Exact Mass: 241.13147
• Monoisotopic Mass: 241.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8A^2
• XLogP3: 1.9

Experimental Properties

• Density: 1.058
• Boiling Point: 289.3°Cat760mmHg
• Flash Point: 128.7°C
• Refractive Index: 1.481
• PSA: 55.84
• LogP: 1.11430